![molecular formula C19H30N2O2 B5188010 1-(cyclopentylmethyl)-4-(2,3-dimethoxybenzyl)piperazine trifluoroacetate](/img/structure/B5188010.png)
1-(cyclopentylmethyl)-4-(2,3-dimethoxybenzyl)piperazine trifluoroacetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(cyclopentylmethyl)-4-(2,3-dimethoxybenzyl)piperazine trifluoroacetate, also known as CPP, is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CPP is a piperazine derivative that has been synthesized through various methods and has been studied extensively for its mechanism of action and physiological effects.
Mechanism of Action
1-(cyclopentylmethyl)-4-(2,3-dimethoxybenzyl)piperazine trifluoroacetate acts as a selective 5-HT1A receptor agonist, which is believed to be responsible for its anxiolytic and antidepressant effects. 1-(cyclopentylmethyl)-4-(2,3-dimethoxybenzyl)piperazine trifluoroacetate also has affinity for other receptors, including dopamine and serotonin receptors, which may contribute to its antipsychotic effects.
Biochemical and Physiological Effects:
1-(cyclopentylmethyl)-4-(2,3-dimethoxybenzyl)piperazine trifluoroacetate has been shown to have a number of biochemical and physiological effects, including the modulation of neurotransmitter release and the regulation of neuronal activity. 1-(cyclopentylmethyl)-4-(2,3-dimethoxybenzyl)piperazine trifluoroacetate has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
1-(cyclopentylmethyl)-4-(2,3-dimethoxybenzyl)piperazine trifluoroacetate has several advantages for use in laboratory experiments, including its high potency and selectivity for 5-HT1A receptors. However, 1-(cyclopentylmethyl)-4-(2,3-dimethoxybenzyl)piperazine trifluoroacetate has limitations, including its potential for off-target effects and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 1-(cyclopentylmethyl)-4-(2,3-dimethoxybenzyl)piperazine trifluoroacetate, including the development of more selective and potent compounds, the investigation of its potential therapeutic applications in other disorders, and the exploration of its mechanism of action at the molecular level. Additionally, further research is needed to fully understand the potential benefits and limitations of 1-(cyclopentylmethyl)-4-(2,3-dimethoxybenzyl)piperazine trifluoroacetate for use in laboratory experiments.
Synthesis Methods
1-(cyclopentylmethyl)-4-(2,3-dimethoxybenzyl)piperazine trifluoroacetate can be synthesized through various methods, including the reaction of 1-(cyclopentylmethyl)piperazine with 2,3-dimethoxybenzaldehyde in the presence of a catalyst and a reducing agent. The final product is obtained through the addition of trifluoroacetic acid to the reaction mixture.
Scientific Research Applications
1-(cyclopentylmethyl)-4-(2,3-dimethoxybenzyl)piperazine trifluoroacetate has been studied for its potential therapeutic applications in the treatment of various disorders, including anxiety, depression, and schizophrenia. 1-(cyclopentylmethyl)-4-(2,3-dimethoxybenzyl)piperazine trifluoroacetate has been shown to have anxiolytic and antidepressant effects in animal models, and it has also been studied for its potential antipsychotic effects.
properties
IUPAC Name |
1-(cyclopentylmethyl)-4-[(2,3-dimethoxyphenyl)methyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H30N2O2/c1-22-18-9-5-8-17(19(18)23-2)15-21-12-10-20(11-13-21)14-16-6-3-4-7-16/h5,8-9,16H,3-4,6-7,10-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFTRQWKUBKWEOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)CN2CCN(CC2)CC3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H30N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Cyclopentylmethyl)-4-[(2,3-dimethoxyphenyl)methyl]piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.